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Compound of Interest

Compound Name: 5-Propylbenzene-1,3-diol-d5

Cat. No.: B15289376 Get Quote

For researchers, scientists, and drug development professionals handling 5-Propylbenzene-
1,3-diol-d5, a comprehensive understanding of safety and handling procedures is paramount.

While a specific Safety Data Sheet (SDS) for the deuterated compound is not readily available,

the safety profile is expected to be comparable to its non-deuterated counterpart, 5-

propylbenzene-1,3-diol. The following guidance is based on available safety data for

structurally similar compounds and general laboratory best practices.

Hazard Identification and Mitigation:

5-Propylbenzene-1,3-diol is classified as a flammable liquid and vapor. It may be fatal if

swallowed and enters the airways, can cause respiratory irritation, and is toxic to aquatic life

with long-lasting effects[1]. Therefore, it is crucial to handle this compound in a well-ventilated

area, preferably within a chemical fume hood, and to keep it away from heat, sparks, open

flames, and other ignition sources[1][2]. All equipment used, including containers and receiving

equipment, should be grounded and bonded to prevent static discharge[2][3].

Personal Protective Equipment (PPE):

Appropriate personal protective equipment must be worn at all times when handling this

compound. This includes protection for the hands, body, eyes, and face.
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Protection Type Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

larger quantities or when there

is a splash hazard.

To protect against splashes

and vapors that can cause

serious eye irritation[3].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Protective

clothing, such as a lab coat, to

prevent skin contact.

To avoid skin irritation and

absorption[2]. Contaminated

clothing should be removed

immediately and washed

before reuse[1].

Respiratory Protection

In case of inadequate

ventilation, use a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors.

To prevent respiratory irritation

from inhaling dust, fumes, gas,

mist, vapors, or spray[1][2][3].

Operational and Disposal Plans:

Handling and Storage: Use only non-sparking tools and take precautionary measures against

static discharge[2][3]. The compound should be stored in a tightly closed container in a dry,

cool, and well-ventilated place[1][2]. Store it locked up and away from strong oxidizing

agents[2].

First Aid Measures:

Inhalation: If inhaled, move the victim to fresh air and keep them at rest in a comfortable

breathing position. Seek medical attention if you feel unwell[2].

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

rinse the skin with plenty of water or shower[2].

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and get medical attention.
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Ingestion: If swallowed, do NOT induce vomiting. Immediately call a poison center or

doctor[1][2]. There is a risk of aspiration which can cause serious lung damage[2].

Spill and Disposal Procedures: In the event of a spill, do not let the product enter drains.

Remove all sources of ignition and ensure adequate ventilation. Absorb the spill with an inert

material (e.g., sand, earth, vermiculite) and place it in a suitable, closed container for

disposal[2]. The disposal of the waste material must be in accordance with local, state, and

federal regulations. Dispose of the contents and container to an approved waste disposal

plant[2].

Experimental Workflow:
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Safe Handling Workflow for 5-Propylbenzene-1,3-diol-d5
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Caption: Logical workflow for the safe handling of 5-Propylbenzene-1,3-diol-d5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15289376?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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